Cas no 41432-97-7 (Bleomycin A2 sulfate)

Bleomycin A2 sulfate is a glycopeptide antibiotic and antineoplastic agent derived from Streptomyces verticillus. It is widely utilized in chemotherapy due to its ability to induce DNA strand breaks, inhibiting tumor cell proliferation. The sulfate salt form enhances solubility and stability, facilitating precise dosing in clinical applications. Bleomycin A2 sulfate is particularly effective in treating squamous cell carcinomas, Hodgkin's lymphoma, and testicular cancers. Its mechanism of action involves metal-dependent oxidative cleavage of DNA, minimizing cross-resistance with other chemotherapeutics. The compound exhibits a favorable therapeutic index, with limited myelosuppression, making it suitable for combination regimens. Strict pulmonary monitoring is advised due to potential fibrosis risks.
Bleomycin A2 sulfate structure
Bleomycin A2 sulfate structure
Product Name:Bleomycin A2 sulfate
CAS No:41432-97-7
MF:C55H85N17O25S4
MW:1512.62230753899
CID:5039921
PubChem ID:9812642
Update Time:2025-10-29

Bleomycin A2 sulfate Chemical and Physical Properties

Names and Identifiers

    • Bleomycin A2 sulfate
    • U4S5LQV9S2
    • Bleomycinamide, n1-(3-(dimethylsulfonio)propyl)-, sulfate (1:1) (Salt)
    • Q27290685
    • 41432-97-7
    • 9041-93-4
    • (3-(2'-(1-(6-Amino-2-(3-amino-1-((2,3-diamino-3-oxopropyl)amino)-3-oxopropyl)-5-methylpyrimidin-4-yl)-3-((((2R,3S,4S,5S,6S)-3-(((2R,3S,4S,5R,6R)-4-(carbamoyloxy)-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)t
    • Blenoxane , NSC125066
    • DTXSID60194353
    • Bleomycin sulfate
    • UNII-U4S5LQV9S2
    • DTXCID70116844
    • AKOS040758960
    • NSC125066
    • Inchi: 1S/C55H83N17O21S3.H2O4S/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6;1-5(2,3)4/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88);(H2,1,2,3,4)/t21-,22+,23+,24-,25-,29-,30+,34-,35-,36-,37+,38+,39-,40-,41-,42-,43-,53+,54-;/m0./s1
    • InChI Key: WUIABRMSWOKTOF-OYALTWQYSA-N
    • SMILES: S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)O[C@H]1[C@H]([C@H]([C@@H]([C@H](CO)O1)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O.S(=O)(=O)([O-])O

Computed Properties

  • Exact Mass: 1511.4785360g/mol
  • Monoisotopic Mass: 1511.4785360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 21
  • Hydrogen Bond Acceptor Count: 35
  • Heavy Atom Count: 101
  • Rotatable Bond Count: 36
  • Complexity: 2660
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 770

Bleomycin A2 sulfate Pricemore >>

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Additional information on Bleomycin A2 sulfate

Comprehensive Overview of Bleomycin A2 sulfate (CAS No. 41432-97-7): Mechanism, Applications, and Research Insights

Bleomycin A2 sulfate (CAS No. 41432-97-7) is a glycosylated peptide antibiotic derived from Streptomyces verticillus, renowned for its potent antitumor properties. This compound belongs to the bleomycin family, which has been extensively studied for its unique mechanism of action involving DNA strand scission. The sulfate salt form enhances solubility, making it a preferred choice for research and therapeutic applications. With increasing interest in targeted cancer therapies and antibiotic resistance, Bleomycin A2 sulfate remains a focal point in oncology and microbiology research.

The molecular structure of Bleomycin A2 sulfate features a metal-binding domain that facilitates oxidative cleavage of DNA, a mechanism distinguishing it from conventional chemotherapeutic agents. Researchers are particularly intrigued by its selectivity for hypoxic tumor cells, aligning with current trends in precision medicine. Recent studies explore its synergy with immunotherapy and PD-1 inhibitors, addressing common search queries like "Can bleomycin enhance checkpoint blockade therapy?" or "What is the role of bleomycin in combination cancer treatments?"

Beyond oncology, Bleomycin A2 sulfate is investigated for antiviral and antimicrobial applications, coinciding with rising global concerns over emerging infectious diseases. Its ability to degrade viral DNA has prompted studies against DNA viruses, a hot topic since the COVID-19 pandemic. However, dose-dependent pulmonary toxicity (a frequently searched side effect) necessitates careful pharmacokinetic monitoring, driving innovations in drug delivery systems such as nanoparticle encapsulation.

Quality control of Bleomycin A2 sulfate (CAS No. 41432-97-7) involves rigorous HPLC and mass spectrometry analysis, reflecting the pharmaceutical industry's emphasis on analytical method validation. Stability studies under varying pH and temperature conditions are critical, as evidenced by search trends like "bleomycin storage guidelines" or "shelf life of lyophilized bleomycin." These operational details are vital for laboratories adhering to GMP standards.

Environmental persistence of Bleomycin A2 sulfate is minimal due to rapid photodegradation, a feature increasingly relevant to green chemistry initiatives. This aligns with growing searches for "biodegradable anticancer agents" and "ecotoxicology of chemotherapeutics." Ongoing structure-activity relationship (SAR) studies aim to reduce ecotoxicity while maintaining efficacy, a balance demanded by modern sustainable drug development frameworks.

In diagnostic applications, radiolabeled Bleomycin A2 sulfate derivatives show promise in PET imaging for tumor localization, responding to clinician interest in "theranostic approaches." The compound's copper-chelating property enables 64Cu labeling, addressing search queries about "metal-based diagnostic probes." Such multidisciplinary applications underscore its versatility beyond traditional chemotherapy.

Patent landscapes reveal continuous innovation around Bleomycin A2 sulfate formulations, particularly for intralesional administration in dermatology (e.g., keloid treatment). This responds to frequent searches on "non-systemic bleomycin uses." Recent patents cover microneedle arrays for transdermal delivery, reflecting the drug delivery technology boom.

As genomic medicine advances, research explores Bleomycin A2 sulfate's interaction with specific DNA repair pathways, particularly in BRCA-mutant cells. This connects to popular genetic testing-related searches like "bleomycin sensitivity and genetic markers." Such pharmacogenomic insights are shaping personalized dosing protocols to mitigate adverse effects while maximizing therapeutic outcomes.

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